Cas no 131774-72-6 (Benzenesulfonamide,3-hydrazino-)

• Product Name: Benzenesulfonamide,3-hydrazino-
• CAS No: 131774-72-6
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD08460232
• CID: 64136
• PubChem ID: 14837215
• Update Time: 2025-05-26

Benzenesulfonamide,3-hydrazino- Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylbenzenesulfonamide
• 3-Hydrazinobenzenesulfonamide
• 3-Hydrazino-benzenesulfonamide
• 3-Hydrazinylbenzene-1-sulfonamide hydrochloride
• Benzenesulfonamide, 3-hydrazinyl-
• 3-Hydrazinobenzenesulfomide
• m-Hydrazinobenzenesulfonamide
• BENZENESULFONAMIDE, 3-HYDRAZINO-
• 3-hydrazinylbenzene-1-sulfonaMide
• 3-Hydrazino-benzenesulfonicacidamide
• Benzenesulfonamide, 3-hydrazino- (9CI)
• 3-HydrazinobenzenesulfonaMide hydrochloride
• Benzenesulfonamide,3-hydrazino- (9CI)
• 3-Hydrazino Benzenesulfonamide
• Benzenesulfonamide,3-hydrazinyl-
• PubChem19793
• BEN117
• BEN298
• QWQDXEPJHSJIQN-UHFFFAOYSA-N
• N-(3-hydrazinylphenyl)sulfonamide
• SBB055388
• 3-HYD
• 3-Hydrazinobenzenesulfonamide, AldrichCPR
• J-512606
• 131774-72-6
• DTXSID30564549
• DS-1690
• MFCD08460232
• N-(3-hydrazinylphenyl)sulfonamide;3-Hydrazinylbenzenesulfonamide
• A22564
• SB32820
• AKOS011538458
• F10431
• FT-0684437
• DIETHYL2-(1H-PYRROL-1-YL)MALONATE
• SCHEMBL359584
• CS-0186827
• AC-5767
• 3-Sulfonamidophenylhydrazine
• BENZENESULFONAMIDE,3-HYDRAZINO-
• DB-049816
• Benzenesulfonamide,3-hydrazino-

• MDL： MFCD08460232
• Inchi： 1S/C6H9N3O2S/c7-9-5-2-1-3-6(4-5)12(8,10)11/h1-4,9H,7H2,(H2,8,10,11)
• InChI Key： QWQDXEPJHSJIQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NN)(N)(=O)=O

Computed Properties

• Exact Mass: 187.04200
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.498
• Melting Point: No data available
• Boiling Point: 452.6°C at 760 mmHg
• Flash Point: 452.611 °C at 760 mmHg
• Refractive Index: 1.666
• PSA: 106.59000
• LogP: 2.17400
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzenesulfonamide,3-hydrazino- Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on Benzenesulfonamide,3-hydrazino-

Benzenesulfonamide, 3-Hydrazino - A Comprehensive Overview

Benzenesulfonamide, 3-hydrazino (CAS No. 131774-72-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as 3-hydrazinobenzenesulfonamide, is a derivative of benzenesulfonamide with a hydrazine group attached at the third position of the benzene ring. Its structure and properties make it a valuable molecule for various applications, particularly in drug discovery and development.

The synthesis of benzenesulfonamide, 3-hydrazino involves the reaction of benzenesulfonamide with hydrazine or its derivatives under specific conditions. This process typically requires careful control of temperature and pH to ensure optimal yield and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient and environmentally friendly routes for the production of this compound, aligning with the growing emphasis on sustainable chemistry practices.

One of the most notable applications of benzenesulfonamide, 3-hydrazino is in the development of bioactive molecules. The hydrazine group in its structure is known to exhibit significant biological activity, making it a promising candidate for the design of drugs targeting various diseases. For instance, studies have shown that this compound possesses potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

Recent research has also focused on the use of benzenesulfonamide, 3-hydrazino as a precursor for the synthesis of more complex molecules. By modifying its structure, scientists have been able to create derivatives with enhanced bioavailability and efficacy. These derivatives are being investigated for their potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

In addition to its pharmacological applications, benzenesulfonamide, 3-hydrazino has also found utility in analytical chemistry. Its unique reactivity with certain functional groups makes it a valuable tool for the characterization and quantification of compounds in complex mixtures. This has led to its adoption in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The study of benzenesulfonamide, 3-hydrazino has also contributed to our understanding of sulfur-containing compounds and their role in biological systems. Sulfur is an essential element in many biomolecules, and compounds like this provide insights into sulfur chemistry and its implications for health and disease.

From a structural perspective, benzenesulfonamide, 3-hydrazino exhibits interesting electronic properties due to the conjugation between the sulfonamide group and the aromatic ring. This conjugation not only influences its chemical reactivity but also plays a role in its interactions with biological systems. Recent computational studies have provided deeper insights into these electronic properties, paving the way for further optimization of its applications.

In conclusion, benzenesulfonamide, 3-hydrazino (CAS No. 131774-72-6) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and beyond. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.